Cas no 2092836-06-9 (6-Bromo-7-fluoroquinolin-3-amine)

• Product Name: 6-Bromo-7-fluoroquinolin-3-amine
• CAS No: 2092836-06-9
• MF: C₉H₆BrFN₂
• MW: 241.0597
• CID: 5084287
• PubChem ID: 125514370
• Update Time: 2025-07-17

6-Bromo-7-fluoroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluoroquinolin-3-amine
• SB72099
• EN300-362068
• 3-Quinolinamine, 6-bromo-7-fluoro-
• 2092836-06-9
• BS-46173
• E85629

• Inchi： 1S/C9H6BrFN2/c10-7-2-5-1-6(12)4-13-9(5)3-8(7)11/h1-4H,12H2
• InChI Key： VCXSXDZQHIDHKS-UHFFFAOYSA-N
• SMILES： BrC1C(=C([H])C2C(C=1[H])=C([H])C(=C([H])N=2)N([H])[H])F

Computed Properties

• Exact Mass: 239.96984g/mol
• Monoisotopic Mass: 239.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Bromo-7-fluoroquinolin-3-amine

6-Bromo-7-fluoroquinolin-3-amine (CAS No. 2092836-06-9): A Comprehensive Overview

6-Bromo-7-fluoroquinolin-3-amine (CAS No. 2092836-06-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that have been extensively studied for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 6-Bromo-7-fluoroquinolin-3-amine features a quinoline core with a bromine atom at the 6-position and a fluorine atom at the 7-position, along with an amine group at the 3-position. These functional groups contribute to the compound's unique physicochemical properties and biological activities. The presence of bromine and fluorine atoms can significantly influence the compound's solubility, lipophilicity, and metabolic stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-Bromo-7-fluoroquinolin-3-amine as a lead compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 6-Bromo-7-fluoroquinolin-3-amine has shown promise in other therapeutic areas. A study conducted by researchers at the University of California, San Francisco, found that this compound possesses significant anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is attributed to its ability to modulate the production of pro-inflammatory cytokines and chemokines.

The synthesis of 6-Bromo-7-fluoroquinolin-3-amine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 2-aminoanthraquinone with bromoacetyl bromide followed by fluorination and reduction steps. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of pharmacokinetics, 6-Bromo-7-fluoroquinolin-3-amine has demonstrated favorable properties. Preclinical studies have shown that it exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an orally administered drug. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

The safety profile of 6-Bromo-7-fluoroquinolin-3-amine is also an important consideration. Toxicity studies conducted in animal models have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are required before it can be advanced to clinical trials.

In conclusion, 6-Bromo-7-fluoroquinolin-3-amine (CAS No. 2092836-06-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in various medical conditions. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new therapeutic strategies.